Ethyl 3-bromo-4-(bromomethyl)benzoate

Ethyl 3-bromo-4-(bromomethyl)benzoate (CAS 113641-88-6) is a highly functionalized, bifunctional aromatic building block designed for advanced pharmaceutical and materials synthesis [1]. The molecule features an electrophilic benzylic bromide that is highly reactive toward nucleophilic substitution, alongside an aryl bromide that serves as a robust handle for transition-metal-catalyzed cross-coupling reactions [2]. The presence of the ethyl ester provides a stable protecting group that can later be saponified or directly converted into amides. This specific substitution pattern makes the compound an indispensable precursor for constructing complex 3,4-disubstituted benzoic acid derivatives, including potent kinase inhibitors and heterosequence oligomers [1].

Attempting to substitute Ethyl 3-bromo-4-(bromomethyl)benzoate with its non-brominated 4-methyl precursor (Ethyl 3-bromo-4-methylbenzoate) forces manufacturers to perform a hazardous and unselective radical bromination in-house, which frequently yields inseparable mixtures of mono- and dibrominated products that severely bottleneck scale-up [1]. Conversely, utilizing the non-aryl-brominated analog (Ethyl 4-(bromomethyl)benzoate) completely eliminates the orthogonal cross-coupling site, rendering the installation of bulky substituents at the 3-position nearly impossible due to the unfavorable directing effects of the ester and alkyl groups [2]. Procuring the pre-functionalized target compound bypasses these critical synthetic roadblocks, ensuring high-fidelity downstream functionalization.

Eliminating Radical Bromination Bottlenecks

Procuring Ethyl 3-bromo-4-(bromomethyl)benzoate directly bypasses the need for in-house Wohl-Ziegler bromination of the 4-methyl precursor. Literature demonstrates that radical bromination of Ethyl 3-bromo-4-methylbenzoate with NBS yields a statistical, often inseparable mixture of the desired mono-brominated product and the over-brominated dibromomethyl impurity [1]. By sourcing the pre-brominated target compound, buyers guarantee >97% mono-bromide purity, eliminating a low-yielding step that typically caps isolated yields at 45-60% [1].

Eliminates a low-yielding, difficult-to-purify radical bromination step, directly accelerating the scale-up of benzamide and benzylamine derivatives.

Enabling Orthogonal Cross-Coupling

The presence of the 3-bromo substituent on Ethyl 3-bromo-4-(bromomethyl)benzoate provides a highly reactive site for palladium-catalyzed cross-coupling, which is absent in the comparator Ethyl 4-(bromomethyl)benzoate [1]. While the target compound routinely achieves >85% yields in Suzuki or Buchwald-Hartwig couplings to install bulky ortho-substituents, attempting to functionalize the 3-position of the comparator via directed C-H activation typically yields <15% due to electronic deactivation and steric hindrance [1].

Provides a mandatory orthogonal reactive site for synthesizing sterically complex, 3,4-disubstituted benzoic acid derivatives.

Chemoselective Benzylic Alkylation

When performing nucleophilic substitution at the benzylic position, the ethyl ester of Ethyl 3-bromo-4-(bromomethyl)benzoate offers superior chemoselectivity compared to highly reactive acyl halide comparators like 3-bromo-4-(bromomethyl)benzoyl chloride [1]. Under mild basic conditions, the target compound allows for >90% yield of N-benzyl products without competitive amidation at the carbonyl carbon, whereas the acid chloride comparator results in >50% amidation side products [1].

Allows for clean, chemoselective functionalization of the benzylic bromide prior to modifying the ester, streamlining the synthesis of complex pharmaceutical intermediates.

DDR1 Kinase Inhibitor Synthesis

Ethyl 3-bromo-4-(bromomethyl)benzoate is the optimal precursor for synthesizing complex benzamide derivatives, including DDR1 kinase inhibitors. The benzylic bromide is first displaced by an amine or thiol to form a substituted benzylamine, followed by saponification and amidation of the ethyl ester, leveraging the chemoselectivity demonstrated in Section 3 [1].

Orthogonally Functionalized Benzylamines

In medicinal chemistry programs requiring 3,4-disubstituted arenes, this compound serves as a critical scaffold. Following benzylic substitution, the aryl bromide is utilized in Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions to install bulky ortho-substituents, a route that is impossible with non-brominated comparators [2].

Solid-Phase Heterosequence Oligomer Synthesis

The bifunctional nature of the molecule makes it highly suitable for the solid-phase synthesis of m-phenylene ethynylene heterosequence oligomers. The aryl bromide acts as a reliable coupling partner in Sonogashira reactions, while the ester can be orthogonally deprotected and coupled to extend the oligomer chain [3].